Cas no 51285-05-3 (N-hydroxypyrazine-2-carboxamidine)

N-Hydroxypyrazine-2-carboxamidine is a heterocyclic organic compound featuring a pyrazine core functionalized with a hydroxyamidine group. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and organic synthesis. Its amidoxime moiety enables participation in nucleophilic reactions, while the pyrazine ring contributes to electronic delocalization, enhancing stability. The compound is particularly useful in the synthesis of bioactive molecules, including potential antiviral and antimicrobial agents, due to its ability to form hydrogen bonds and chelate metal ions. Its balanced lipophilicity and polarity facilitate solubility in both aqueous and organic media, optimizing its utility in diverse synthetic pathways. The compound's purity and well-defined structure ensure reproducibility in research applications.
N-hydroxypyrazine-2-carboxamidine structure
51285-05-3 structure
Product Name:N-hydroxypyrazine-2-carboxamidine
CAS No:51285-05-3
MF:C5H6N4O
MW:138.127339839935
MDL:MFCD02258397
CID:855938
PubChem ID:329766072
Update Time:2025-07-02

N-hydroxypyrazine-2-carboxamidine Chemical and Physical Properties

Names and Identifiers

    • N'-Hydroxypyrazine-2-carboximidamide
    • PYRAZINE-2-CARBOXAMIDE OXIME
    • RARECHEM BG FB 0042
    • N'-HYDROXY-2-PYRAZINECARBOXIMIDAMIDE
    • BUTTPARK 32\04-58
    • Pyrazinecarboximidamide,N-hydroxy-
    • Pyrazinecarboximidamide, N-hydroxy- (9CI)
    • Pyrazine-2-amidoxime
    • N-Hydroxy-2-Pyrazinecarboximidamide
    • Pyrazine-2-carboxamidoxime
    • N-hydroxypyrazine-2-carboxamidine
    • N-Hydroxypyrazine-2-carboximidamide
    • MFCD02258397
    • 4Z-0815
    • 1878112-04-9
    • 51285-05-3
    • BBL018152
    • (Z)-N'-hydroxypyrazine-2-carboximidamide
    • ALBB-014816
    • SCHEMBL640864
    • CS-0377385
    • 2-pyrazinecarboximidamide, N'-hydroxy-
    • Pyrazine-2-amidoxime, 97%
    • AKOS005070668
    • AKOS025293706
    • EN300-103145
    • 1219626-78-4
    • CL-0076
    • F2147-0538
    • STL183454
    • J-502661
    • MDL： MFCD02258397
    • Inchi： 1S/C5H6N4O/c6-5(9-10)4-3-7-1-2-8-4/h1-3,10H,(H2,6,9)
    • InChI Key： QZHJCRJEMIFNNB-UHFFFAOYSA-N
    • SMILES： O/N=C(/C1C=NC=CN=1)\N

Computed Properties

  • Exact Mass: 138.05400
  • Monoisotopic Mass: 138.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 84.4Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 180-185 °C
  • Boiling Point: 370.3±45.0 °C at 760 mmHg
  • Flash Point: 177.8±28.7 °C
  • PSA: 84.39000
  • LogP: 0.27140
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-hydroxypyrazine-2-carboxamidine Security Information

N-hydroxypyrazine-2-carboxamidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-hydroxypyrazine-2-carboxamidine Pricemore >>

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